Cas no 2228182-60-1 (1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol)
1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol
- 1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol
- EN300-1998173
- 2228182-60-1
-
- Inchi: 1S/C14H15NO/c16-14(7-8-14)6-4-11-2-1-3-12-10-15-9-5-13(11)12/h1-3,5,9-10,16H,4,6-8H2
- InChI Key: CGZNSJWXIXOIOQ-UHFFFAOYSA-N
- SMILES: OC1(CCC2=CC=CC3C=NC=CC2=3)CC1
Computed Properties
- Exact Mass: 213.115364102g/mol
- Monoisotopic Mass: 213.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 33.1Ų
1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1998173-0.05g |
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol |
2228182-60-1 | 0.05g |
$900.0 | 2023-09-16 | ||
| Enamine | EN300-1998173-0.1g |
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol |
2228182-60-1 | 0.1g |
$943.0 | 2023-09-16 | ||
| Enamine | EN300-1998173-0.25g |
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol |
2228182-60-1 | 0.25g |
$985.0 | 2023-09-16 | ||
| Enamine | EN300-1998173-0.5g |
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol |
2228182-60-1 | 0.5g |
$1027.0 | 2023-09-16 | ||
| Enamine | EN300-1998173-1.0g |
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol |
2228182-60-1 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1998173-2.5g |
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol |
2228182-60-1 | 2.5g |
$2100.0 | 2023-09-16 | ||
| Enamine | EN300-1998173-5.0g |
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol |
2228182-60-1 | 5g |
$3105.0 | 2023-06-02 | ||
| Enamine | EN300-1998173-10.0g |
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol |
2228182-60-1 | 10g |
$4606.0 | 2023-06-02 | ||
| Enamine | EN300-1998173-1g |
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol |
2228182-60-1 | 1g |
$1070.0 | 2023-09-16 | ||
| Enamine | EN300-1998173-5g |
1-[2-(isoquinolin-5-yl)ethyl]cyclopropan-1-ol |
2228182-60-1 | 5g |
$3105.0 | 2023-09-16 |
1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol
Research Brief on 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol (CAS: 2228182-60-1): Recent Advances and Applications
The compound 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol (CAS: 2228182-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoquinoline and cyclopropanol structural motifs, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel kinase inhibitors and modulators of neurotransmitter receptors.
One of the most notable advancements in the study of this compound is its application in the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have demonstrated that derivatives of 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol exhibit high affinity and specificity for certain kinase targets, making them valuable candidates for drug development. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of a specific kinase involved in tumor progression, with minimal off-target effects.
In addition to its role in kinase inhibition, 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol has also been investigated for its potential in modulating neurotransmitter systems. The isoquinoline moiety of the compound is structurally similar to several endogenous neurotransmitters, which allows it to interact with receptors in the central nervous system. Preliminary studies suggest that this compound may have applications in the treatment of neurological disorders such as Parkinson's disease and depression. However, further research is needed to fully elucidate its mechanisms of action and therapeutic potential.
The synthesis and optimization of 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes to produce this compound, which is essential for its broader application in drug discovery. For example, a recent paper in Organic Letters described a novel catalytic method for the enantioselective synthesis of the cyclopropanol moiety, which could significantly improve the yield and purity of the final product.
Despite these promising developments, challenges remain in the clinical translation of 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical studies. Nevertheless, the compound's unique structural features and versatile applications make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.
In conclusion, 1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol (CAS: 2228182-60-1) represents a promising scaffold for the development of new therapeutic agents. Its potential in kinase inhibition and neurotransmitter modulation, combined with advances in synthetic methodologies, positions it as a valuable tool for drug discovery. Future research should focus on optimizing its pharmacological properties and exploring its efficacy in relevant disease models.
2228182-60-1 (1-2-(isoquinolin-5-yl)ethylcyclopropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)